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Compound of Interest

Compound Name: 4-(4-Bromophenoxy)benzoic acid

Cat. No.: B1275807

An In-depth Technical Guide to 4-(4-Bromophenoxy)benzoic acid
CAS Number: 21120-68-3

This technical guide provides a comprehensive overview of 4-(4-Bromophenoxy)benzoic
acid, a versatile chemical compound utilized across various scientific and industrial sectors. It
Is intended for researchers, scientists, and professionals in drug development, material
science, and chemical synthesis. The document details the compound's physicochemical
properties, applications, safety protocols, and relevant experimental methodologies.

Physicochemical and Chemical Properties

4-(4-Bromophenoxy)benzoic acid is an aromatic carboxylic acid distinguished by a
bromophenoxy substituent.[1] This structure makes it a valuable building block in organic
synthesis.[1] It typically presents as a white, solid powder.[1][2]

Table 1: Physicochemical Properties
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Property Value Source(s)
Molecular Formula C13H9BrOs [11[2][3][4]
Molecular Weight 293.11 g/mol [2]
Melting Point 185-192 °C [1]
Appearance White powder [1]
Purity > 97% (by HPLC) [11[2][4]
Density 1.553 g/cm3 [5]
Flash Point 199.9 °C [5]
| pKa (Predicted) | 4.27 = 0.10 |[3] |
Table 2: Chemical Identifiers
Identifier Value Source(s)
CAS Number 21120-68-3 [1[21[31[21[5]
PubChem ID 4205865 [1][3]
MDL Number MFCD01244945 [1][2]
1S/C13H9BrO3/c14-10-3-7-
InChl 12(8-4-10)17-11-5-1-9(2-6- [21[3]
11)13(15)16/h1-8H,(H,15,16)
InChiKey GQZGWHFUVISZQO- 3]

UHFFFAOYSA-N

| Canonical SMILES | C1=CC(=CC=C1C(=0)0)0C2=CC=C(C=C2)Br |[3] |

Applications and Research Areas

The unique structure of 4-(4-Bromophenoxy)benzoic acid lends itself to a variety of

applications, primarily as a chemical intermediate and building block.[1]
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Pharmaceutical Development: It serves as a key intermediate in the synthesis of
pharmaceuticals, particularly in the development of novel anti-inflammatory and analgesic
drugs.[1]

Agricultural Chemicals: The compound is used in the formulation of herbicides, pesticides,
and fungicides, contributing to their efficacy and stability.[1]

Material Science: It is utilized in the creation of advanced materials, including liquid crystals
that are fundamental to modern display technologies.[1]

Polymer Chemistry: As a monomer or building block, it is incorporated into specialty
polymers to enhance their thermal and mechanical properties for use in coatings and
adhesives.[1]

Analytical Chemistry: It can be used as a reagent in analytical techniques like
chromatography for the identification of other substances.[1]
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Pharmaceutical | _eg. Anti-inflammatory Drugs
Development

Agricultural &9 g Herbicides & Fungicides
Chemicals

4-(4-Bromophenoxy)benzoic Acid
Material e.g.
Science

Polymer e.q. .
> Chemistry J—»[Speaalty Polymers

Liquid Crystals

Reactants:
- Methyl 4-hydroxybenzoate
- 1-Bromo-4-iodobenzene
- K2COs (Base)

Reaction Vessel:
- Add reactants to high-boiling

polar aprotic solvent (e.g., DMF)
- Add Copper(l) catalyst
- Heat under inert atmosphere (N2) Sample preparation:
- Accurately weigh sample (~1 mg)
- Dissolve in 1 mL of mobile phase
Saponification: or suitable solvent (e.g., Acetonitrile)
- Cool reaction mixture Filter th h 0.45 q filt
- Add ag. NaOH or KOH - Filter through 0.45 pm syringe filter
- Heat to hydrolyze ester

HPLC System Injection:

Acidic Workup:

- Cool to room temperature - |njeCt 10 uL Of prepal’ed Samp|e

- Pour into water
- Acidify with HCI (aq) to pH ~2

Chromatographic Separation:
- C18 Reversed-Phase Column
- Isocratic or Gradient Elution

Isolation:
- Collect precipitate via
vacuum filtration
- Wash with cold water

UV Detection:
- Monitor absorbance at a
suitable wavelength (e.g., 254 nm)

Purification:
- Recrystallize from a suitable
solvent (e.g., Ethanol/Water)

Data Analysis:
- Integrate peak area
- Calculate purity (%) relative
to a standard or by area normalization

Final Product:
4-(4-Bromophenoxy)benzoic acid
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Cell Preparation:

- Thaw cryopreserved hepatocytes
- Assess viability (e.g., Trypan Blue)
- Prepare cell suspension in

incubation buffer

Incubation:
- Add compound (final conc. ~1-5 uM)

to hepatocyte suspension
- Incubate at 37°C in a shaking
water bath

Time-Point Sampling:
- Aliquots taken at specific times
(e.g., 0, 15, 30, 60, 120 min)

Reaction Quenching:
- Add aliquot to cold acetonitrile
containing an internal standard
- Vortex and centrifuge to
precipitate proteins

LC-MS/MS Analysis:
- Analyze supernatant to quantify
the disappearance of the parent
compound over time

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-(4-Bromophenoxy)benzoic acid CAS number 21120-
68-3 properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1275807#4-4-bromophenoxy-benzoic-acid-cas-
number-21120-68-3-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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